molecular formula C20H24ClN3O2 B1684268 N-(1-Benzyl-3-pyrrolidinyl)-5-chloro-2-methoxy-4-methylaminobenzamide CAS No. 73328-60-6

N-(1-Benzyl-3-pyrrolidinyl)-5-chloro-2-methoxy-4-methylaminobenzamide

Cat. No.: B1684268
CAS No.: 73328-60-6
M. Wt: 373.9 g/mol
InChI Key: LEHPVQYYMXMDNK-HNNXBMFYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

YM-08050 is a biochemical.

Properties

CAS No.

73328-60-6

Molecular Formula

C20H24ClN3O2

Molecular Weight

373.9 g/mol

IUPAC Name

N-(1-benzylpyrrolidin-3-yl)-5-chloro-2-methoxy-4-(methylamino)benzamide

InChI

InChI=1S/C20H24ClN3O2/c1-22-18-11-19(26-2)16(10-17(18)21)20(25)23-15-8-9-24(13-15)12-14-6-4-3-5-7-14/h3-7,10-11,15,22H,8-9,12-13H2,1-2H3,(H,23,25)

InChI Key

LEHPVQYYMXMDNK-HNNXBMFYSA-N

SMILES

CNC1=C(C=C(C(=C1)OC)C(=O)NC2CCN(C2)CC3=CC=CC=C3)Cl

Canonical SMILES

CNC1=C(C=C(C(=C1)OC)C(=O)NC2CCN(C2)CC3=CC=CC=C3)Cl

Appearance

Solid powder

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>2 years if stored properly

solubility

Soluble in DMSO

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Synonyms

N-(1-benzyl-3-pyrrolidinyl)-5-chloro-2-methoxy-4-methylaminobenzamide
YM 08050
YM-08050

Origin of Product

United States

Synthesis routes and methods

Procedure details

Following the procedure set forth in general method A supra using 1.08 g. of 5-chloro-2-methoxy-4-methylaminobenzoic acid and 0.97 g. of 3-amino-1-benzylpyrrolidine, 1.07 g. of N-(1-benzyl-3-pyrrolidinyl)-5-chloro-2-methoxy-4-methylaminobenzamide was obtained.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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